Cas no 99176-42-8 (Ethyl 4-isopropylpyrrolidine-2-carboxylate)

Ethyl 4-isopropylpyrrolidine-2-carboxylate is a pyrrolidine-based ester compound with potential applications in pharmaceutical and organic synthesis. Its structure features a carboxylate ester group at the 2-position and an isopropyl substituent at the 4-position of the pyrrolidine ring, offering versatility as a chiral building block or intermediate. The ethyl ester moiety enhances solubility in organic solvents, facilitating further functionalization. The isopropyl group may influence steric and electronic properties, making it useful in asymmetric synthesis or medicinal chemistry. This compound is typically employed in research settings for the development of bioactive molecules or as a precursor for more complex heterocyclic systems. Proper handling and storage under inert conditions are recommended due to its sensitivity to moisture and air.
Ethyl 4-isopropylpyrrolidine-2-carboxylate structure
99176-42-8 structure
Product Name:Ethyl 4-isopropylpyrrolidine-2-carboxylate
CAS No:99176-42-8
MF:C10H19NO2
MW:185.26336312294
CID:802298
PubChem ID:5075025
Update Time:2025-06-08

Ethyl 4-isopropylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-isopropylpyrrolidine-2-carboxylate
    • ETHYL 4-ISOPROPYL-2-PYRROLIDINECARBOXYLATE
    • ethyl 4-propan-2-ylpyrrolidine-2-carboxylate
    • Proline, 4-isopropyl-,ethyl ester (6CI)
    • ethyl 4-(propan-2-yl)pyrrolidine-2-carboxylate
    • 99176-42-8
    • FT-0693328
    • DTXSID30408075
    • AKOS006293682
    • DB-264992
    • Inchi: 1S/C10H19NO2/c1-4-13-10(12)9-5-8(6-11-9)7(2)3/h7-9,11H,4-6H2,1-3H3
    • InChI Key: IQIGUCBDHOIOTR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC(C(C)C)CN1)=O

Computed Properties

  • Exact Mass: 185.141578849g/mol
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

Ethyl 4-isopropylpyrrolidine-2-carboxylate Pricemore >>

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